Cas no 645751-83-3 (2-Pentynoic acid, 4-(acetyloxy)-, ethyl ester, (4S)-)

2-Pentynoic acid, 4-(acetyloxy)-, ethyl ester, (4S)- structure
645751-83-3 structure
Product Name:2-Pentynoic acid, 4-(acetyloxy)-, ethyl ester, (4S)-
CAS No:645751-83-3
MF:C9H12O4
MW:184.189183235168
CID:422698
PubChem ID:12070338
Update Time:2025-04-19

2-Pentynoic acid, 4-(acetyloxy)-, ethyl ester, (4S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentynoic acid, 4-(acetyloxy)-, ethyl ester, (4S)-
    • ethyl (4S)-4-acetyloxypent-2-ynoate
    • 645751-83-3
    • DTXSID60476949
    • Inchi: 1S/C9H12O4/c1-4-12-9(11)6-5-7(2)13-8(3)10/h7H,4H2,1-3H3/t7-/m0/s1
    • InChI Key: JYWFOAUTWODZBP-ZETCQYMHSA-N
    • SMILES: O(C(C)=O)[C@H](C#CC(=O)OCC)C

Computed Properties

  • Exact Mass: 184.07356
  • Monoisotopic Mass: 184.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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